Cas no 25680-85-7 (Butanoic acid,3-[2-(2-ethoxy-1-methyl-2-oxoethylidene)hydrazinylidene]-, ethyl ester)

• Product Name: Butanoic acid,3-[2-(2-ethoxy-1-methyl-2-oxoethylidene)hydrazinylidene]-, ethyl ester
• CAS No: 25680-85-7
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 264154
• PubChem ID: 5858685
• Update Time: 2025-04-19

Butanoic acid,3-[2-(2-ethoxy-1-methyl-2-oxoethylidene)hydrazinylidene]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-[2-(2-ethoxy-1-methyl-2-oxoethylidene)hydrazinylidene]-, ethyl ester
• ethyl (3Z)-3-[(Z)-(1-ethoxy-1-oxopropan-2-ylidene)hydrazinylidene]butanoate
• 25680-85-7
• NSC-108898
• DTXSID90421169
• NSC108898

• Inchi： 1S/C11H18N2O4/c1-5-16-10(14)7-8(3)12-13-9(4)11(15)17-6-2/h5-7H2,1-4H3/b12-8-,13-9-
• InChI Key： IOPAMVYOFPGPCZ-JMVBYTIWSA-N
• SMILES： O(CC)C(C/C(/C)=N\N=C(\C)/C(=O)OCC)=O

Computed Properties

• Exact Mass: 242.12674
• Monoisotopic Mass: 242.126657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3
• XLogP3: 1.2

Experimental Properties

• Density: 1.08
• Boiling Point: 324.2°Cat760mmHg
• Flash Point: 128.5°C
• Refractive Index: 1.477
• PSA: 77.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Azines